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  4. 5-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluorooctyl)dibenzothiophen-5-ium;trifluoromethanesulfonate
5-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluorooctyl)dibenzothiophen-5-ium;trifluoromethanesulfonate 5-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluorooctyl)dibenzothiophen-5-ium;trifluoromethanesulfonate
Brand Name: Vulcanchem
CAS No.: 131916-06-8
VCID: VC0163381
InChI: InChI=1S/C20H8F17S.CHF3O3S/c21-13(22,15(25,26)17(29,30)19(33,34)35)14(23,24)16(27,28)18(31,32)20(36,37)38-11-7-3-1-5-9(11)10-6-2-4-8-12(10)38;2-1(3,4)8(5,6)7/h1-8H;(H,5,6,7)/q+1;/p-1
SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3[S+]2C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F.C(F)(F)(F)S(=O)(=O)[O-]
Molecular Formula: C21H8F20O3S2
Molecular Weight: 752.4 g/mol

5-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluorooctyl)dibenzothiophen-5-ium;trifluoromethanesulfonate

CAS No.: 131916-06-8

Main Products

VCID: VC0163381

Molecular Formula: C21H8F20O3S2

Molecular Weight: 752.4 g/mol

5-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluorooctyl)dibenzothiophen-5-ium;trifluoromethanesulfonate - 131916-06-8

CAS No. 131916-06-8
Product Name 5-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluorooctyl)dibenzothiophen-5-ium;trifluoromethanesulfonate
Molecular Formula C21H8F20O3S2
Molecular Weight 752.4 g/mol
IUPAC Name 5-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)dibenzothiophen-5-ium;trifluoromethanesulfonate
Standard InChI InChI=1S/C20H8F17S.CHF3O3S/c21-13(22,15(25,26)17(29,30)19(33,34)35)14(23,24)16(27,28)18(31,32)20(36,37)38-11-7-3-1-5-9(11)10-6-2-4-8-12(10)38;2-1(3,4)8(5,6)7/h1-8H;(H,5,6,7)/q+1;/p-1
Standard InChIKey JHKYMHIBBPKDHR-UHFFFAOYSA-M
SMILES C1=CC=C2C(=C1)C3=CC=CC=C3[S+]2C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F.C(F)(F)(F)S(=O)(=O)[O-]
Canonical SMILES C1=CC=C2C(=C1)C3=CC=CC=C3[S+]2C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F.C(F)(F)(F)S(=O)(=O)[O-]
Synonyms S-(N-PERFLUOROOCTYL)DIBENZOTHIOPHENIUM TRIFLUORO-METHANESULFONATE DISCONTINUED 03/08/01
PubChem Compound 11136415
Last Modified Nov 11 2021
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